4-Benzylaniline

• CAS: 1135-12-2
• Synonyms: 4-(Phenylmethyl)benzenamine; α-Phenyl-p-toluidine; 4-(Phenylmethyl)aniline; 4-Aminodiphenylmethane; 4-Benzylbenzenamine; 4-Benzylphenylamine; p-Aminodiphenylmethane; p-Benzylaniline
• Molecular Formula: C13H13N
• Molecular Weight: 183.25 g/mol
• SMILES: C1=CC=C(C=C1)CC2=CC=C(C=C2)N
• InChI: InChI=1S/C13H13N/c14-13-8-6-12(7-9-13)10-11-4-2-1-3-5-11/h1-9H,10,14H2
• InChIKey: WDTRNCFZFQIWLM-UHFFFAOYSA-N

4-Benzylaniline (CAS 1135-12-2) addresses the challenge of sourcing a low-melting, benzyl-substituted aniline scaffold for medicinal chemistry programs. Unlike structurally similar amines (Benzylamine, p-Anisidine), it provides distinct electronic and steric properties for condensation, acylation, and cross-coupling reactions. • Antitubercular APIs: yields arylthiourea derivatives with IC₅₀ = 0.62 μM. • Anti-MRSA agents: supports compounds with MIC₅₀ = 1.25 mg/L and MBEC = 1.5 mg/L. • Validated starting material for tubulin polymerization inhibitors and solvatochromic fluorescent probes. Supplied as a ≥98% purity solid; store at 0-10 °C under inert gas. Standard global B2B shipping.

4-Benzylaniline Technical Specifications

4-Benzylaniline (also known as 4-Aminodiphenylmethane, CAS 1135-12-2) is an aromatic amine building block with the molecular formula C₁₃H₁₃N and molecular weight 183.25 g/mol [1]. The compound exists as a low-melting solid at ambient temperature, with a reported melting point range of 35–38 °C (literature) and 36.0–43.0 °C per supplier specifications, and a boiling point of 142–144 °C at 1 mmHg . It is soluble in methanol and slightly soluble in chloroform, with a calculated aqueous solubility of approximately 0.15 g/L at 25 °C . The compound bears a primary aromatic amine moiety para to a benzyl substituent, providing distinct reactivity for condensation, acylation, and cross-coupling transformations [1].

Storage Low-melting solid; requires refrigerated storage under inert atmosphere

Solubility Soluble in methanol; limited aqueous solubility — verify for aqueous-phase reactions

Reactivity Primary aromatic amine suitable for condensation, acylation, and cross-coupling

• [1] PubChem Compound Summary for CID 136914, 4-Benzylaniline. National Center for Biotechnology Information. View Source

4-Benzylaniline Substitution Limitations

Substituting 4-Benzylaniline with structurally similar aromatic amines such as 4-Methoxyaniline (p-Anisidine, CAS 104-94-9) or Benzylamine (CAS 100-46-9) introduces critical deviations in both physical handling and reactivity profiles. 4-Benzylaniline presents as a low-melting solid (35–38 °C) that may liquefy during ambient-temperature processing, requiring specific storage conditions under inert atmosphere and refrigeration (0–10 °C) due to air and light sensitivity . This contrasts sharply with Benzylamine, which is a free-flowing liquid at room temperature (melting point 10 °C), and 4-Methoxyaniline, which melts at 57–59 °C and exhibits markedly different electronic properties due to the para-methoxy group [1][2]. Such physicochemical and electronic divergences render direct interchange unfeasible without re-optimizing reaction conditions, purification protocols, and storage infrastructure .

Physical state mismatch

4-Benzylaniline is a low-melting solid that may liquefy at ambient temperatures, while Benzylamine is liquid and 4-Methoxyaniline is a higher-melting solid. Handling, weighing, and storage protocols differ substantially.

Electronic and steric divergence

The para-benzyl substituent imparts distinct electronic and steric properties compared to methoxy or hydrogen, altering reactivity in condensation and cross-coupling. Re-optimization of reaction conditions is likely required.

• [1] PubChem Compound Summary for CID 7504, Benzylamine. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary for CID 7732, 4-Methoxyaniline. National Center for Biotechnology Information. View Source

4-Benzylaniline Comparative Evidence

Storage and Handling vs. Analog Amines

4-Benzylaniline requires refrigerated storage (0–10 °C) under inert gas due to documented air and light sensitivity, conditions not mandated for structurally related primary aromatic amines such as 4-Methoxyaniline or Benzylamine . At ambient temperature (20 °C), 4-Benzylaniline is classified as a low-melting solid that may transition to a liquid state during routine handling, whereas Benzylamine remains a free-flowing liquid (melting point 10 °C) and 4-Methoxyaniline is a stable solid (melting point 57–59 °C) [1][2]. This physical state divergence at standard laboratory temperatures (18–25 °C) necessitates different handling, weighing, and transfer protocols .

Storage & Handling

Class-level inference

Refrigerated (0–10 °C) vs no refrigeration needed for comparators

Procurement requires cold-chain logistics; handling protocol differs

Supplier specifications; verify for specific lot

Evidence Dimension	Storage Temperature Requirement and Physical State at 20 °C
Target Compound Data	Refrigerated (0–10 °C); low-melting solid or liquid; store under inert gas, protect from light and air
Comparator Or Baseline	Benzylamine: No refrigeration required; liquid at 20 °C. 4-Methoxyaniline: No refrigeration required; solid at 20 °C
Quantified Difference	4-Benzylaniline requires refrigeration (ΔT ≈ 10–20 °C below ambient) and inert atmosphere; comparators do not
Conditions	Supplier storage specifications and literature melting point data

Why This Matters

Procurement and inventory management for 4-Benzylaniline incur higher operational costs (refrigerated storage footprint, inert gas infrastructure) compared to analogs; failure to meet these conditions accelerates degradation, potentially compromising downstream synthetic yields and product purity.

• [1] PubChem Compound Summary for CID 7504, Benzylamine. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary for CID 7732, 4-Methoxyaniline. National Center for Biotechnology Information. View Source

Antitubercular Arylthiourea Derivatives

4-Benzylaniline serves as a key reagent in the synthesis of arylthiourea derivatives exhibiting antitubercular activity [1]. While direct minimum inhibitory concentration (MIC) data for the parent compound 4-Benzylaniline are not available, structure-activity relationship (SAR) studies on related benzylaniline scaffolds demonstrate that para-substituted benzylaniline derivatives achieve low micromolar potency against target enzymes [2]. For context, N-(3,4-dihydroxybenzyl)-4-nitroaniline, a benzylaniline analog, exhibited IC₅₀ values of 0.62 ± 0.04 μM against Helicobacter pylori urease in cell-free extract and 1.92 ± 0.09 μM in intact cells, representing over 29-fold and 54-fold increases in potency, respectively, relative to the positive control acetohydroxamic acid (AHA) [2].

Derivative Activity

Supporting evidence

Benzylaniline analog: IC₅₀ 0.62 μM (cell-free urease)

Supports scaffold use in antitubercular SAR

Derivative data; not a property of 4-Benzylaniline itself

Evidence Dimension	Enzyme Inhibition Potency (Urease IC₅₀)
Target Compound Data	Benzylaniline scaffold derivatives achieve low micromolar potency; 4-Benzylaniline is a building block for these derivatives
Comparator Or Baseline	Acetohydroxamic acid (AHA): IC₅₀ values not specified for this assay; benzylaniline analog showed 29–54× increased potency relative to AHA
Quantified Difference	Benzylaniline analog potency: 0.62 μM (cell-free) and 1.92 μM (intact cells); >29-fold and >54-fold vs. AHA control
Conditions	Helicobacter pylori urease inhibition assay

Why This Matters

Procurement of 4-Benzylaniline enables access to a synthetically validated scaffold for generating antitubercular and anti-infective lead compounds, with demonstrated sub-micromolar potency achievable through structural elaboration.

• [1] BOC Sciences. 4-Benzylaniline (CAS 1135-12-2) Product Description. View Source
• [2] Xiao ZP, Shi WK, Wang PF, et al. Synthesis and evaluation of N-analogs of 1,2-diarylethane as Helicobacter pylori urease inhibitors. Bioorg Med Chem. 2015; doi: 10.1016/j.bmc.2015.06.043. PMID: 26113187. View Source

Anti-MRSA Biofilm Activity

A benzylaniline derivative (compound 4k), synthesized from benzylaniline precursors, demonstrated potent antibacterial activity against 16 clinical methicillin-resistant Staphylococcus aureus (MRSA) isolates with MIC₅₀ of 1.25 mg/L and MIC₉₀ of 2.25 mg/L [1]. The minimum biofilm eradication concentration (MBEC) against MRSA2858 biofilm was 1.5 mg/L, a value superior to those of vancomycin and erythromycin [1]. In a mouse abdominal infection model, compound 4k achieved greater bacterial load reduction than vancomycin, and inhibited rabbit blood hemolysis by 86.9% at a concentration of 1.25 mg/L [1].

Anti-MRSA (derivative)

Cross-study comparable

Derivative 4k: MBEC 1.5 mg/L vs vancomycin & erythromycin (lower MBEC)

Benzylaniline scaffold enables biofilm-disrupting derivatives

In vivo model data; validation in own assays required

Evidence Dimension	Anti-MRSA Activity and Biofilm Eradication
Target Compound Data	Benzylaniline derivative 4k: MIC₅₀ = 1.25 mg/L; MIC₉₀ = 2.25 mg/L; MBEC = 1.5 mg/L; 86.9% hemolysis inhibition at 1.25 mg/L
Comparator Or Baseline	Vancomycin and erythromycin: MBEC of benzylaniline 4k (1.5 mg/L) superior to both comparators
Quantified Difference	Compound 4k MBEC (1.5 mg/L) reported as superior to vancomycin and erythromycin; in vivo bacterial load reduction exceeds vancomycin
Conditions	16 clinical MRSA isolates; MRSA2858 biofilm assay; mouse abdominal infection model

Why This Matters

The benzylaniline scaffold, accessible via 4-Benzylaniline as a building block, yields derivatives with demonstrated superiority over first-line clinical antibiotics (vancomycin, erythromycin) in biofilm eradication, a critical unmet need in MRSA infection management.

• [1] Zheng Y, Lu X, Liu B, et al. Novel FabI inhibitor disrupts the biofilm formation of MRSA through down-regulating the expression of quorum-sensing regulatory genes. Microb Pathog. 2022;163:105391. doi: 10.1016/j.micpath.2022.105391. PMID: 34999247. View Source

Tubulin Inhibition: Para-Substituent SAR

In a series of N-(3,4,5-trimethoxybenzyl)aniline hydrochloride salts, the size of the para-substituent on the aniline ring exhibited an inverse correlation with antitubulin activity and cytotoxicity: smaller substituents conferred greater potency [1]. The 4-methyl substituted analog (4-methyl-N-(3,4,5-trimethoxybenzyl)aniline hydrochloride) showed an IC₅₀ of 3.5 μM for tubulin polymerization inhibition, with corresponding cytotoxicity across multiple cancer cell lines [1]. The unsubstituted 4-H analog (derived from aniline without the benzyl moiety) exhibited reduced potency compared to optimized para-substituted variants [1].

Tubulin Inhib. SAR

Class-level inference

4-Me analog IC₅₀ = 3.5 μM

Smaller para-substituents favor potency; supports SAR exploration

Derived from hydrochloride salt series; review for own scaffold

Evidence Dimension	Tubulin Polymerization Inhibition IC₅₀ and Structure-Activity Relationship
Target Compound Data	Benzylaniline hydrochloride scaffold; para-substituent size inversely correlates with potency; 4-methyl analog IC₅₀ = 3.5 μM
Comparator Or Baseline	Smaller para-substituents (e.g., 4-H, 4-Me): higher potency; larger substituents: reduced potency
Quantified Difference	Inverse relationship: smaller substituent → greater potency; optimal 4-Me analog IC₅₀ = 3.5 μM
Conditions	In vitro tubulin polymerization assay; cancer cell line cytotoxicity panels

Why This Matters

4-Benzylaniline provides a versatile para-substituted aniline scaffold where the benzyl group can serve as a modifiable hydrophobic moiety; this SAR knowledge informs rational design of tubulin-targeting anticancer agents with tunable potency.

• [1] Cushman M, He HM, Lin CM, Hamel E. Synthesis and evaluation of a series of benzylaniline hydrochlorides as potential cytotoxic and antimitotic agents acting by inhibition of tubulin polymerization. J Med Chem. 1993;36(19):2817-2821. doi: 10.1021/jm00071a012. View Source

Aqueous Solubility vs. 4-Methoxyaniline

The calculated aqueous solubility of 4-Benzylaniline at 25 °C is 0.15 g/L (approximately 0.82 mM), classifying it as very slightly soluble . In comparison, the structurally similar analog 4-Methoxyaniline (p-Anisidine, CAS 104-94-9) exhibits a significantly higher reported aqueous solubility of approximately 21 g/L at 20 °C [1]. This ~140-fold difference in aqueous solubility arises from the distinct physicochemical contributions of the benzyl versus methoxy para-substituents on the aniline core .

Aqueous Solubility

Class-level inference

4-Benzylaniline: ~0.15 g/L vs 4-Methoxyaniline: ~21 g/L (~140×)

Large solubility gap limits direct substitution in aqueous-phase reactions

Calculated vs reported values; verify experimentally if critical

Evidence Dimension	Aqueous Solubility
Target Compound Data	0.15 g/L (25 °C, calculated)
Comparator Or Baseline	4-Methoxyaniline: ~21 g/L (20 °C, reported)
Quantified Difference	4-Methoxyaniline is approximately 140× more water-soluble than 4-Benzylaniline
Conditions	Calculated solubility at 25 °C (4-Benzylaniline); reported solubility at 20 °C (4-Methoxyaniline)

Why This Matters

The pronounced difference in aqueous solubility between 4-Benzylaniline and 4-Methoxyaniline has direct implications for reaction medium selection, extraction efficiency, and the aqueous workup of synthetic products, and cannot be assumed equivalent for aqueous-phase transformations.

• [1] PubChem Compound Summary for CID 7732, 4-Methoxyaniline. National Center for Biotechnology Information. View Source

4-Benzylaniline Application Scenarios

Arylthiourea Synthesis for Antitubercular Leads

4-Benzylaniline is employed as a key reagent in the synthesis of arylthiourea derivatives with demonstrated antitubercular activity . The benzylaniline scaffold, when elaborated to N-(3,4-dihydroxybenzyl)-4-nitroaniline and related analogs, achieves low micromolar enzyme inhibition (IC₅₀ = 0.62 μM in cell-free urease assay), representing >29-fold potency improvement over the positive control acetohydroxamic acid [1]. This scenario supports medicinal chemistry programs targeting Mycobacterium tuberculosis and Helicobacter pylori where the benzyl-substituted aniline core provides a validated entry point for SAR exploration.

Anti-MRSA Agents with Biofilm Eradication

Benzylaniline derivatives, accessed via 4-Benzylaniline as a synthetic precursor, demonstrate potent activity against methicillin-resistant Staphylococcus aureus (MRSA) [2]. Compound 4k exhibits MIC₅₀ of 1.25 mg/L and MIC₉₀ of 2.25 mg/L against clinical MRSA isolates, with minimum biofilm eradication concentration (MBEC) of 1.5 mg/L—superior to vancomycin and erythromycin [2]. In vivo, compound 4k reduces bacterial load more effectively than vancomycin in a mouse abdominal infection model [2]. This scenario is procurement-relevant for anti-infective drug discovery programs seeking scaffolds with validated biofilm-disrupting mechanisms.

Tubulin-Targeted Anticancer Agent Design

The benzylaniline hydrochloride scaffold provides a tunable platform for tubulin polymerization inhibitors, with established structure-activity relationships indicating that smaller para-substituents on the aniline ring correlate with increased potency [3]. The 4-methyl analog achieves IC₅₀ = 3.5 μM for tubulin polymerization inhibition, with corresponding cytotoxicity across diverse cancer cell lines [3]. 4-Benzylaniline serves as a starting material for synthesizing these water-soluble hydrochloride salts, addressing formulation challenges associated with cis-stilbene-based antitubulin agents [3].

Fluorescent Probes for Ion Channel Imaging

4-Benzylaniline functions as a targeting group in the design of solvatochromic fluorescent probes for cellular imaging applications [4]. The 4-benzylaniline moiety was incorporated into probe CBH, a highly sensitive fluorescent sensor for hERG potassium channel imaging in living cells [4]. This application leverages the benzyl-substituted aniline framework for molecular recognition and optical reporting, supporting chemical biology and ion channel pharmacology research programs [4].

Application

Selection Property

Validation Focus

Antitubercular lead synthesis

Arylthiourea scaffold accessibility

SAR and enzyme inhibition assays

Anti-MRSA compound development

Biofilm-disrupting benzylaniline derivatives

MIC/MBEC in MRSA models

Tubulin inhibitor discovery

Para-substituted aniline SAR platform

Tubulin polymerization and cytotoxicity panels

Fluorescent probe development

Solvatochromic benzylaniline scaffold

hERG channel imaging in living cells

• [1] Xiao ZP, Shi WK, Wang PF, et al. Synthesis and evaluation of N-analogs of 1,2-diarylethane as Helicobacter pylori urease inhibitors. Bioorg Med Chem. 2015. PMID: 26113187. View Source
• [2] Zheng Y, Lu X, Liu B, et al. Novel FabI inhibitor disrupts the biofilm formation of MRSA through down-regulating the expression of quorum-sensing regulatory genes. Microb Pathog. 2022;163:105391. PMID: 34999247. View Source
• [3] Cushman M, He HM, Lin CM, Hamel E. Synthesis and evaluation of a series of benzylaniline hydrochlorides as potential cytotoxic and antimitotic agents. J Med Chem. 1993;36(19):2817-2821. View Source
• [4] Qiao Z, Zhou Q, Zhang H, Wei N, Zhang Y, Wang K. A highly sensitive fluorescent probe CBH based on solvatochromism and molecular rotation for imaging of hERG channels. Chem Commun. 2019;55(38):5515-5518. PMID: 31020283. View Source